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Compound Name: Desnitrotolcapone

CAS No.: 1391053-03-4

Cat. No.: B129840

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Desnitrotolcapone, with the IUPAC name (3,4-dihydroxyphenyl)-(4-methylphenyl)methanone,

is a key metabolite and related compound of Tolcapone, a potent catechol-O-methyltransferase

(COMT) inhibitor used in the management of Parkinson's disease.[1][2] Understanding the

chemical and structural properties of Desnitrotolcapone is crucial for metabolism studies,

impurity profiling, and the development of analytical methods in the pharmaceutical industry.

This guide provides an in-depth analysis of its chemical identity, structural features,

physicochemical properties, and relevant methodologies for its synthesis and characterization.

Chemical Identity and Structure
Desnitrotolcapone is structurally differentiated from its parent compound, Tolcapone, by the

absence of a nitro group at the 5-position of the 3,4-dihydroxyphenyl ring.[1] This structural

modification significantly impacts its electronic and, consequently, its chemical properties.
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Chemical Structure
The core structure of Desnitrotolcapone is a benzophenone, featuring a 3,4-dihydroxyphenyl

group (a catechol moiety) and a 4-methylphenyl (p-tolyl) group linked by a carbonyl bridge.[3]

Caption: 2D Chemical Structure of Desnitrotolcapone.

Molecular Identifiers
Identifier Value Source

IUPAC Name
(3,4-dihydroxyphenyl)-(4-

methylphenyl)methanone
[3]

CAS Number 1391053-03-4 [3][4]

Molecular Formula C14H12O3 [3]

Molecular Weight 228.24 g/mol [3]

Canonical SMILES
CC1=CC=C(C=C1)C(=O)C2=

CC(=C(C=C2)O)O
[3]

InChIKey
YNUSEKORCRKLMQ-

UHFFFAOYSA-N
[3]

Physicochemical Properties
The physicochemical properties of Desnitrotolcapone are fundamental to its behavior in

biological systems and analytical settings.
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Property Value Notes

Exact Mass 228.078644241 Da Computed by PubChem.[3]

Polar Surface Area 57.5 Å²

A measure of the surface sum

over all polar atoms, an

important predictor of drug

transport properties.[3]

Hydrogen Bond Donors 2
The two hydroxyl groups on

the catechol ring.

Hydrogen Bond Acceptors 3
The two hydroxyl oxygens and

the carbonyl oxygen.

Rotatable Bonds 2

The bonds flanking the

carbonyl group, allowing for

conformational flexibility.

Spectroscopic Characterization
Spectroscopic analysis is essential for the unambiguous identification and structural elucidation

of Desnitrotolcapone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both the catechol and p-tolyl rings, as well as a singlet for the methyl group. The

protons on the catechol ring will exhibit splitting patterns influenced by their neighboring

protons. The chemical shifts of the hydroxyl protons can vary depending on the solvent and

concentration.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,

the aromatic carbons, and the methyl carbon. The chemical shifts of the carbons in the

catechol ring will be influenced by the electron-donating hydroxyl groups.

Infrared (IR) Spectroscopy
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The IR spectrum of Desnitrotolcapone would be characterized by the following key absorption

bands:

O-H stretching: A broad band in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl

groups.

C-H stretching (aromatic): Peaks typically appearing just above 3000 cm⁻¹.

C=O stretching (carbonyl): A strong, sharp peak around 1640-1680 cm⁻¹, indicative of the

benzophenone structure.

C=C stretching (aromatic): Multiple peaks in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of Desnitrotolcapone.

Molecular Ion Peak: The mass spectrum should show a molecular ion peak (M+) at an m/z

corresponding to the molecular weight of the compound (approximately 228.24).

Fragmentation Pattern: Key fragmentation pathways would likely involve cleavage at the

carbonyl group, leading to characteristic fragment ions corresponding to the p-tolyl and

dihydroxybenzoyl moieties.

Synthesis and Purification
Desnitrotolcapone can be synthesized from Tolcapone through the reduction of the nitro

group. A common laboratory-scale procedure involves catalytic hydrogenation.

Synthetic Pathway from Tolcapone
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Reduction of Nitro Group

Tolcapone
(C14H11NO5)

H2, Pd/C
Ethanol

Desnitrotolcapone
(C14H12O3)

Click to download full resolution via product page

Caption: Synthetic pathway for Desnitrotolcapone from Tolcapone.

Experimental Protocol: Catalytic Hydrogenation of
Tolcapone

Dissolution: Dissolve Tolcapone in a suitable solvent such as ethanol or methanol in a

reaction vessel.

Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10% by

weight).

Hydrogenation: Purge the reaction vessel with hydrogen gas and maintain a hydrogen

atmosphere (typically via a balloon or at a slightly positive pressure).

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) until the starting material is consumed.

Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the

palladium catalyst.

Purification: Concentrate the filtrate under reduced pressure. The crude product can be

purified by column chromatography on silica gel or by recrystallization from an appropriate

solvent system.

Analytical Methodology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b129840/docs?utm_src=pdf-body-img#desnitrotolcapone-a-comprehensive-technical-guide-on-its-chemical-properties-and-structure
https://www.benchchem.com/product/b129840/docs?utm_src=pdf-body#desnitrotolcapone-a-comprehensive-technical-guide-on-its-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A validated analytical method is crucial for the quantification and purity assessment of

Desnitrotolcapone. High-Performance Liquid Chromatography (HPLC) with UV detection is a

commonly employed technique.

HPLC Method for Analysis
A stability-indicating HPLC method can be developed for the determination of

Desnitrotolcapone.[5]

Parameter Condition Rationale

Column
C18 reversed-phase (e.g., 4.6

x 250 mm, 5 µm)

Provides good separation for

moderately polar compounds.

Mobile Phase

Isocratic or gradient elution

with a mixture of an aqueous

buffer (e.g., phosphate buffer,

pH 3.0) and an organic

modifier (e.g., acetonitrile or

methanol).

The specific ratio or gradient

profile should be optimized for

ideal peak shape and

resolution from impurities.

Flow Rate 1.0 mL/min
A standard flow rate for

analytical HPLC.

Detection

UV spectrophotometer at a

wavelength of maximum

absorbance (determined by

UV scan).

Desnitrotolcapone's aromatic

system will have strong UV

absorbance.

Injection Volume 10-20 µL
Standard injection volume for

analytical HPLC.

Column Temperature 25-30 °C
To ensure reproducible

retention times.

Method Validation
The analytical method should be validated according to ICH guidelines, including parameters

such as:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b129840/docs?utm_src=pdf-body#desnitrotolcapone-a-comprehensive-technical-guide-on-its-chemical-properties-and-structure
https://www.benchchem.com/product/b129840/docs?utm_src=pdf-body#desnitrotolcapone-a-comprehensive-technical-guide-on-its-chemical-properties-and-structure
https://pmc.ncbi.nlm.nih.gov/articles/PMC4211168/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specificity: The ability to assess the analyte unequivocally in the presence of other

components.

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte.

Accuracy and Precision: The closeness of the test results to the true value and the degree of

scatter between a series of measurements, respectively.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that

can be detected and quantified with acceptable precision and accuracy.

Robustness: The capacity of the method to remain unaffected by small, deliberate variations

in method parameters.

Biological Context and Activity
Desnitrotolcapone is a metabolite of Tolcapone.[6] The metabolism of Tolcapone is complex,

with the reduction of the nitro group to an amine being a minor pathway.[7][8][9] This amine

derivative can then undergo further metabolic transformations.[7][8] While Tolcapone's primary

mechanism of action is the inhibition of COMT, the specific biological activity and

pharmacological profile of Desnitrotolcapone are not as extensively characterized.[1][6] Its

presence as a metabolite and potential impurity necessitates its study to fully understand the

safety and efficacy profile of Tolcapone.

Conclusion
Desnitrotolcapone is a chemically significant compound in the context of the pharmaceutical

agent Tolcapone. This guide has provided a comprehensive overview of its chemical structure,

physicochemical properties, and the methodologies for its synthesis and analysis. A thorough

understanding of these aspects is indispensable for researchers and professionals involved in

the development, manufacturing, and quality control of Tolcapone and related pharmaceutical

products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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